Cas no 1084993-29-2 (Ethyl 4,5-dimethylpiperidine-2-carboxylate)

• Product Name: Ethyl 4,5-dimethylpiperidine-2-carboxylate
• CAS No: 1084993-29-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5970961
• PubChem ID: 165892238
• Update Time: 2025-05-22

Ethyl 4,5-dimethylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729532
• ethyl 4,5-dimethylpiperidine-2-carboxylate
• 1084993-29-2
• Ethyl 4,5-dimethylpiperidine-2-carboxylate

• Inchi： 1S/C10H19NO2/c1-4-13-10(12)9-5-7(2)8(3)6-11-9/h7-9,11H,4-6H2,1-3H3
• InChI Key： WIPNURPTHWOQCN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(C)C(C)CN1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4,5-dimethylpiperidine-2-carboxylate

Research Brief on Ethyl 4,5-dimethylpiperidine-2-carboxylate (CAS: 1084993-29-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 4,5-dimethylpiperidine-2-carboxylate (CAS: 1084993-29-2) is a piperidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and infectious diseases. Recent studies have explored its potential as a building block for novel pharmacophores, leveraging its stereochemical properties and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 4,5-dimethylpiperidine-2-carboxylate in the development of sigma-1 receptor modulators. The research team utilized this compound as a chiral scaffold to synthesize a series of analogs, achieving nanomolar affinity for the sigma-1 receptor. Molecular docking studies revealed that the ethyl ester moiety and dimethyl substitution pattern were critical for binding interactions, suggesting potential applications in neuropathic pain management.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel quinolone derivatives incorporating Ethyl 4,5-dimethylpiperidine-2-carboxylate as a structural component. The modified compounds exhibited enhanced activity against drug-resistant Mycobacterium tuberculosis strains, with MIC values ranging from 0.5-2 μg/mL. The study attributed this improved efficacy to the compound's ability to modulate bacterial efflux pump mechanisms while maintaining low cytotoxicity in mammalian cell lines.

Analytical chemistry advancements have also contributed to better characterization of this compound. A 2024 paper in Analytical and Bioanalytical Chemistry reported a novel HPLC-MS/MS method for quantifying Ethyl 4,5-dimethylpiperidine-2-carboxylate in biological matrices with a LOD of 0.1 ng/mL. This analytical breakthrough enables more precise pharmacokinetic studies of derivatives containing this structural motif, particularly important for preclinical development phases.

The synthetic accessibility of Ethyl 4,5-dimethylpiperidine-2-carboxylate has been improved through recent catalytic methodologies. A green chemistry approach published in ACS Sustainable Chemistry & Engineering demonstrated a biocatalytic route using immobilized lipases, achieving 92% yield with excellent enantioselectivity (ee >99%). This sustainable production method addresses previous challenges in large-scale synthesis while maintaining the compound's pharmaceutical-grade purity.

Emerging research suggests potential applications beyond traditional small molecule therapeutics. A 2024 study in Bioconjugate Chemistry explored the use of Ethyl 4,5-dimethylpiperidine-2-carboxylate as a linker in antibody-drug conjugates (ADCs). The compound's stability under physiological conditions and selective cleavage properties make it particularly suitable for targeted cancer therapies, with ongoing preclinical studies showing promising tumor regression rates in xenograft models.

In conclusion, Ethyl 4,5-dimethylpiperidine-2-carboxylate (1084993-29-2) continues to demonstrate significant value across multiple pharmaceutical research domains. Its structural versatility, combined with recent synthetic and analytical advancements, positions this compound as an important tool in modern drug discovery pipelines. Future research directions may explore its applications in PROTAC design and as a scaffold for allosteric modulator development, further expanding its utility in addressing unmet medical needs.